N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H13FN4O2S/c1-9-6-13(20-23-9)16(22)18-15-12-7-24-8-14(12)19-21(15)11-4-2-10(17)3-5-11/h2-6H,7-8H2,1H3,(H,18,22)
• InChI Key: GQHPWMIIYPXEKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thieno[3,4-c]pyrazole group, and a methylisoxazole group. These groups are common in many pharmaceuticals and could potentially give this compound a range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the pyrazole ring. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the fluorophenyl group could increase its lipophilicity, potentially enhancing its ability to cross cell membranes.

Scientific Research Applications

Anticancer Activity

This compound has been shown to exhibit biological activity against certain types of cancer cells. It could potentially be used in the development of new anticancer drugs.

Antioxidant Activity

The compound’s derivatives have shown antioxidant activity. This suggests it could be used in the development of new antioxidant treatments.

Anti-inflammatory Activity

The compound’s derivatives have shown anti-inflammatory activity. This suggests it could be used in the development of new anti-inflammatory treatments.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction.

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, as well as investigations into its biological activity. This could include in vitro and in vivo studies to determine its potential as a pharmaceutical.